Cas no 89219-02-3 ([(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride)

• Product Name: [(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride
• CAS No: 89219-02-3
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• MDL: MFCD08787906
• CID: 4664097
• Update Time: 2025-06-09

[(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride

• MDL： MFCD08787906
• Inchi： 1S/C9H11N3.2ClH/c1-6-2-3-7-8(4-6)12-9(5-10)11-7;;/h2-4H,5,10H2,1H3,(H,11,12);2*1H
• InChI Key： GDCRCUYTZAWIJR-UHFFFAOYSA-N
• SMILES： NCC1NC2=CC=C(C)C=C2N=1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

[(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on [(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride

Professional Introduction to [(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride (CAS No. 89219-02-3)

[(5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride, with the CAS number 89219-02-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The benzimidazole core, a well-known pharmacophore, plays a crucial role in the design of bioactive molecules. The presence of a methyl group at the 5-position and the amine substituent at the 2-position of the benzimidazole ring contributes to its distinct chemical and biological characteristics.

The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. In recent years, there has been a growing interest in benzimidazole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride suggests that it may interact with biological targets in a manner similar to other benzimidazole-based drugs.

Recent studies have highlighted the importance of benzimidazole derivatives in the development of novel therapeutic agents. For instance, modifications at the 2-position of the benzimidazole ring have been shown to influence binding affinity and selectivity towards specific enzymes and receptors. The amine group in this compound provides a site for further functionalization, allowing for the creation of more complex derivatives with enhanced pharmacological properties. This flexibility makes it a valuable scaffold for medicinal chemists.

One of the most promising applications of (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride is in the field of oncology. Benzimidazole derivatives have been extensively studied for their potential as anticancer agents. The ability of these compounds to inhibit key enzymes involved in cell proliferation and survival makes them attractive candidates for drug development. Preliminary research indicates that this particular derivative may exhibit inhibitory activity against certain kinases and other targets relevant to cancer biology.

The synthesis of (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. The precise synthetic route is critical to ensuring high yield and purity, which are essential for pharmaceutical applications. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in drug discovery programs.

In addition to its potential therapeutic applications, (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride may also find utility in other areas such as agrochemicals and materials science. The unique structural features of this compound make it a versatile building block for designing novel molecules with diverse functionalities. Further research is needed to fully explore its potential applications and optimize its pharmacological properties.

The development of new drugs is a complex process that requires extensive characterization of chemical compounds. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride. These methods provide detailed information about the molecular structure, which is crucial for understanding its biological activity.

Computational studies have also played a significant role in the investigation of this compound. Molecular modeling techniques can predict how (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride interacts with biological targets at the atomic level. This information helps researchers design more effective derivatives by identifying key interactions and optimizing binding affinity. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be used in clinical settings. Preclinical studies involving cell culture assays and animal models are essential for assessing the potential therapeutic benefits and toxicological risks associated with (5-methyl-1H-benzimidazol-2-yl)methyl]amine dihydrochloride. These studies provide valuable insights into its pharmacokinetics, pharmacodynamics, and potential side effects.

As research continues to evolve, new applications for (5-methyl-1H-benzimbidazol - 2 - yl)methy l ] amine dihydroch lor ide are likely to emerge. The combination of its unique structural features with advanced synthetic and analytical techniques makes it a promising candidate for future drug development initiatives. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.